![molecular formula C13H24O6Si B033966 2,5-Furandione, dihydro-3-[3-(triethoxysilyl)propyl]- CAS No. 93642-68-3](/img/structure/B33966.png)
2,5-Furandione, dihydro-3-[3-(triethoxysilyl)propyl]-
Overview
Description
Synthesis Analysis
The synthesis of related furanic compounds often involves biobased approaches. For example, 2,5-furandicarboxylic acid (FDCA), a closely related compound, has been efficiently synthesized from fructose without the need for intermediate separation, highlighting the potential for sustainable production methods for similar compounds (Chen et al., 2018).
Molecular Structure Analysis
The molecular characterization of similar furanic polymers, such as those derived from FDCA, involves advanced techniques like NMR and gel-permeation chromatography to elucidate their structure. For instance, biobased homopolyesters of 2,5-FDCA have been characterized to understand their molecular structure and subsequent material properties (Guidotti et al., 2020).
Chemical Reactions and Properties
Furanic compounds are highly reactive and versatile, enabling a wide range of chemical transformations. The reactions of substituted 2,3-furandiones with semi-/thiosemicarbazones, leading to pyrimidine derivatives, demonstrate the reactivity and utility of furanic compounds in synthesizing novel heterocyclic systems (Önal & Yıldırım, 2007).
Physical Properties Analysis
Furanic polymers exhibit a range of physical properties based on their molecular structure. For example, polymers synthesized from FDCA can develop ordered crystalline phases, which significantly impact their mechanical and barrier properties. The mesophase fraction, a lower degree of order, influences these properties, with polymers containing higher fractions demonstrating outstanding mechanical and barrier characteristics (Guidotti et al., 2020).
Chemical Properties Analysis
The chemical properties of furanic compounds, such as their reactivity towards oxidation, are of particular interest. Green synthesis approaches have shown that 2,5-furandicarboxylic acid can be synthesized from the oxidation of 5-hydroxymethylfurfural using catalysts like hydrotalcite-supported gold nanoparticles, highlighting the environmentally friendly methodologies applicable to these compounds (Gupta et al., 2011).
Scientific Research Applications
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Chemical Intermediate : This compound is often used as a chemical intermediate in various industrial and research settings . Chemical intermediates are substances produced during the conversion of some reactant to a product. Most intermediates are not stable and have short lifetimes.
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Organic Synthesis : Given its structure, it’s likely that this compound could be used in organic synthesis, particularly in reactions involving organoethoxysilanes . Organoethoxysilanes are often used as cross-linking agents, adhesion promoters, and surface modifiers.
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Photodetectors : There’s a possibility that this compound could be used in the development of self-powered photodetectors . Photodetectors are devices that sense light and convert it into an electrical signal. They are used in a wide range of applications, from solar cells to camera sensors.
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Fluoroelastomers : This compound could potentially be used in the production of fluoroelastomers . Fluoroelastomers are a type of synthetic rubber that offers high resistance to heat, oil, and chemicals, making them ideal for use in harsh environments. They are commonly used in the aerospace and automotive industries for seals, gaskets, and hoses .
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Additive Manufacturing : Given its unique properties, this compound could potentially be used in additive manufacturing . Additive manufacturing, also known as 3D printing, is a process of creating three-dimensional objects from a digital file. It has a wide range of applications, from prototyping to production of complex parts .
Safety And Hazards
The safety and hazards of “2,5-Furandione, dihydro-3-[3-(triethoxysilyl)propyl]-” are not fully detailed in the available data. For safe handling, it is recommended to use only in well-ventilated areas, avoid all eye and skin contact, and do not breathe vapor and mist . Always refer to the MSDS provided by the supplier for comprehensive safety information.
properties
IUPAC Name |
3-(3-triethoxysilylpropyl)oxolane-2,5-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24O6Si/c1-4-16-20(17-5-2,18-6-3)9-7-8-11-10-12(14)19-13(11)15/h11H,4-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GXDMUOPCQNLBCZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](CCCC1CC(=O)OC1=O)(OCC)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24O6Si |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10869120 |
Source
|
| Record name | 2,5-Furandione, dihydro-3-[3-(triethoxysilyl)propyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10869120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
304.41 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear to straw-colored liquid with a mild odor; |
Source
|
| Record name | 3-(Triethoxysilyl)propylsuccinic anhydride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/11433 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2,5-Furandione, dihydro-3-[3-(triethoxysilyl)propyl]- | |
CAS RN |
93642-68-3 |
Source
|
| Record name | Triethoxysilylpropylsuccinic anhydride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=93642-68-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Furandione, dihydro-3-(3-(triethoxysilyl)propyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0093642683 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,5-Furandione, dihydro-3-[3-(triethoxysilyl)propyl]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,5-Furandione, dihydro-3-[3-(triethoxysilyl)propyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10869120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dihydro-3-[3-(triethoxysilyl)propyl]furan-2,5-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.088.656 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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